5-Acetyl-2,6-dimethylnicotinonitrile
Description
5-Acetyl-2,6-dimethylnicotinonitrile is a chemical compound . It is a derivative of 5,6-Dimethylnicotinonitrile . The IUPAC name for this compound is 5,6-dimethylnicotinonitrile . It has a molecular weight of 132.16 . The compound is stored in a dry room at room temperature .
Synthesis Analysis
The synthesis of this compound involves various chemical reactions . For instance, a three-component reaction of 3,5-diacetyl-2,6-dimethylpyridine, p-N-dimethylaminobenzaldehyde, and phenylhydrazine in the presence of KOH in ethanol gave the condensation product . Another synthesis method involves the Claisen–Schmidt condensation reaction of 3,5-diacetyl-2,6-dimethylpyridine with salicylic aldehyde in the presence of an acid .Molecular Structure Analysis
The InChI code for this compound is 1S/C8H8N2/c1-6-3-8(4-9)5-10-7(6)2/h3,5H,1-2H3 . This code provides a standard way to encode the compound’s molecular structure .Chemical Reactions Analysis
This compound can undergo various chemical reactions . For example, it can be used in the synthesis of a variety of heterocyclic scaffolds . It can also be used to synthesize chalcone analogs .Scientific Research Applications
Synthesis and Application in Organic Chemistry
5-Acetyl-2,6-dimethylnicotinonitrile is involved in various synthetic processes in organic chemistry. For example, it plays a role in the synthesis of complex organometallic compounds, such as platinum(II) and palladium(II) complexes, which are used as catalysts in carbon-carbon bond formation (Fossey & Richards, 2004). Additionally, derivatives of this compound have been synthesized for potential use in molluscicidal activities, indicating its utility in creating compounds with biological activities (Abdelrazek et al., 2006).
Applications in Medical and Pharmaceutical Research
In medical research, analogs of this compound have been investigated for their potential therapeutic effects. Some derivatives show promise in anticonvulsant activity and may contribute to the development of new medications in this area (Robertson et al., 1987). Additionally, compounds related to this compound are being explored for their antimicrobial properties, highlighting their potential use in combating various infections (Abdel-rahman et al., 2002).
Advanced Material Research
In the field of materials science, this compound-related compounds are being researched for their applications in advanced material synthesis. For instance, they are used in the development of acetylated nanoparticles for computed tomography imaging of cancer cells, showcasing their relevance in diagnostic and imaging technologies (Wang et al., 2011).
Properties
IUPAC Name |
5-acetyl-2,6-dimethylpyridine-3-carbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10N2O/c1-6-9(5-11)4-10(8(3)13)7(2)12-6/h4H,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ABAJJIVQPQJWNO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C(=N1)C)C#N)C(=O)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
174.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-(4-Methoxyphenyl)-5-methyl-4-(((1-methyl-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl)thio)methyl)oxazole](/img/structure/B2403859.png)
![(4-chlorophenyl){4-[4-(dimethylamino)phenyl]-1,1-dioxido-4H-1,4-benzothiazin-2-yl}methanone](/img/structure/B2403862.png)
![Ethyl 3-amino-2-carbamoyl-6-methyl-4-phenylthieno[2,3-b]pyridine-5-carboxylate](/img/structure/B2403863.png)
![N-[1-[4-(Trifluoromethyl)phenyl]cyclopropyl]prop-2-enamide](/img/structure/B2403865.png)
![7-(3,4-dimethoxyphenyl)-5-methyl-N-(p-tolyl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide](/img/structure/B2403866.png)
![1-[(2,2,3,3,3-Pentafluoropropyl)sulfanyl]ethan-1-one](/img/structure/B2403867.png)
![3,5-dimethoxy-N-(4-methyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)benzamide](/img/structure/B2403869.png)
![6-[5-[2-(1,2-Benzoxazol-3-yl)acetyl]-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-2-yl]pyridine-3-carbonitrile](/img/structure/B2403874.png)
![N-(2-chlorobenzyl)-2-(4-oxo-7-phenylthieno[3,2-d]pyrimidin-3(4H)-yl)acetamide](/img/structure/B2403877.png)
![N-(8,10-dimethyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)propane-2-sulfonamide](/img/structure/B2403881.png)
